Cas no 1805635-66-8 (Methyl 5-cyano-4-difluoromethoxy-2-(trifluoromethoxy)benzoate)

• Product Name: Methyl 5-cyano-4-difluoromethoxy-2-(trifluoromethoxy)benzoate
• CAS No: 1805635-66-8
• MF: C₁₁H₆F₅NO₄
• MW: 311.161660671234
• CID: 4795482
• Update Time: 2025-10-22

Methyl 5-cyano-4-difluoromethoxy-2-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-cyano-4-difluoromethoxy-2-(trifluoromethoxy)benzoate

• Inchi： 1S/C11H6F5NO4/c1-19-9(18)6-2-5(4-17)7(20-10(12)13)3-8(6)21-11(14,15)16/h2-3,10H,1H3
• InChI Key： YJEPDYKXZNOLPB-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C(C#N)=CC=1C(=O)OC)OC(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 419
• XLogP3: 3.6
• Topological Polar Surface Area: 68.6

Additional information on Methyl 5-cyano-4-difluoromethoxy-2-(trifluoromethoxy)benzoate

Introduction to Methyl 5-cyano-4-difluoromethoxy-2-(trifluoromethoxy)benzoate (CAS No: 1805635-66-8)

Methyl 5-cyano-4-difluoromethoxy-2-(trifluoromethoxy)benzoate, with the CAS number 1805635-66-8, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which includes a benzoate backbone substituted with cyano, difluoromethoxy, and trifluoromethoxy groups. These substituents contribute to its distinctive chemical properties, making it a valuable molecule for various applications.

The cyano group attached at the 5-position of the benzene ring imparts strong electron-withdrawing effects, which can significantly influence the compound's reactivity and stability. Similarly, the difluoromethoxy and trifluoromethoxy groups at the 4- and 2-positions, respectively, introduce additional electron-withdrawing effects due to the electronegativity of fluorine atoms. These features make Methyl 5-cyano-4-difluoromethoxy-2-(trifluoromethoxy)benzoate an ideal candidate for exploring advanced chemical reactions and material synthesis.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of novel therapeutic agents targeting specific biological pathways. The presence of multiple electron-withdrawing groups enhances its ability to interact with biological molecules, making it a promising lead compound for further optimization. Additionally, its stability under various chemical conditions makes it suitable for use in complex reaction systems.

In terms of synthesis, Methyl 5-cyano-4-difluoromethoxy-2-(trifluoromethoxy)benzoate is typically prepared through multi-step organic synthesis involving precise control over reaction conditions to ensure high purity and yield. The synthesis process often involves nucleophilic substitution reactions and careful protection/deprotection strategies to maintain the integrity of sensitive functional groups.

From a materials science perspective, this compound has shown potential as a precursor for advanced materials such as high-performance polymers and organic electronics. Its ability to form stable covalent bonds with other functional groups makes it a versatile building block for constructing complex molecular architectures.

Furthermore, recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of Methyl 5-cyano-4-difluoromethoxy-2-(trifluoromethoxy)benzoate with unprecedented accuracy. These computational models provide valuable insights into its potential applications in fields such as catalysis and energy storage.

In conclusion, Methyl 5-cyano-4-difluoromethoxy-2-(trifluoromethoxy)benzoate (CAS No: 1805635-66-8) is a multifaceted compound with remarkable chemical properties that make it an invaluable tool in contemporary research and development efforts. Its unique structure and reactivity continue to inspire innovative applications across diverse scientific disciplines.